Cas no 870083-04-8 (1,4-dinitro-2-(trifluoromethyl)benzene)

• Product Name: 1,4-dinitro-2-(trifluoromethyl)benzene
• CAS No: 870083-04-8
• MF: C₇H₃F₃N₂O₄
• MW: 236.104932069778
• CID: 1858701
• PubChem ID: 53484253
• Update Time: 2025-04-21

1,4-dinitro-2-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,4-dinitro-2-(trifluoromethyl)benzene
• 4-Nitro-2-(Trifluoromethyl)nitrobenzne
• AKOS015995356
• SCHEMBL4310481
• DTXSID10703898
• NQFUUIZLJHEWSP-UHFFFAOYSA-N
• 2,5-dinitrobenzotrifluoride
• 870083-04-8
• DTXCID80654646

• Inchi： 1S/C7H3F3N2O4/c8-7(9,10)5-3-4(11(13)14)1-2-6(5)12(15)16/h1-3H
• InChI Key： NQFUUIZLJHEWSP-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1[N+](=O)[O-])[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 236.00400
• Monoisotopic Mass: 236.00449107Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• Density: 1.610
• Melting Point: 35-36℃
• Boiling Point: 281℃
• Flash Point: 127℃
• PSA: 91.64000
• LogP: 3.56820